Cas no 1594516-24-1 (4-(4-chloro-2-fluorophenyl)butanal)

• Product Name: 4-(4-chloro-2-fluorophenyl)butanal
• CAS No: 1594516-24-1
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 6468786
• PubChem ID: 114859952
• Update Time: 2025-11-01

4-(4-chloro-2-fluorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-fluorophenyl)butanal
• 1594516-24-1
• EN300-1982865

• Inchi： 1S/C10H10ClFO/c11-9-5-4-8(10(12)7-9)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： RDRLSJBNXZIMHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CCCC=O

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-chloro-2-fluorophenyl)butanal

Comprehensive Overview of 4-(4-chloro-2-fluorophenyl)butanal (CAS 1594516-24-1): Properties, Applications, and Industry Insights

4-(4-chloro-2-fluorophenyl)butanal (CAS 1594516-24-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated aromatic aldehyde derivative combines a chloro-fluorophenyl moiety with a butanal chain, offering versatile reactivity for synthetic applications. As the demand for halogenated intermediates grows in drug discovery, compounds like this are increasingly studied for their potential in creating bioactive molecules.

The compound's molecular structure features a 4-chloro-2-fluorophenyl group attached to a four-carbon aldehyde chain, making it valuable for cross-coupling reactions and nucleophilic additions. Researchers particularly value its balanced lipophilicity and electronic properties, which are crucial for developing targeted therapeutics. Recent literature highlights its use in constructing kinase inhibitors and GPCR modulators, addressing current trends in precision medicine development.

In analytical chemistry, 1594516-24-1 demonstrates characteristic NMR spectra with distinct fluorine-19 signals (typically appearing at -110 to -120 ppm) and aldehyde proton peaks around 9.7 ppm. These features make it easily identifiable in reaction monitoring studies. The compound's chromatographic behavior has been documented in several HPLC method development papers, particularly for separating structurally similar aryl-aldehyde derivatives.

From a synthetic chemistry perspective, the 4-(4-chloro-2-fluorophenyl)butanal scaffold serves as a key building block for heterocyclic synthesis. Its aldehyde group readily participates in condensation reactions to form imines, hydrazones, and oximes—transformations frequently employed in creating pharmacophores for CNS-active compounds. Recent patent filings reveal its incorporation into allosteric modulator designs for neurological disorders, aligning with growing interest in neurodegenerative disease research.

Environmental and stability studies indicate that proper storage of CAS 1594516-24-1 requires protection from light and moisture at temperatures below -20°C. The compound exhibits moderate stability in anhydrous organic solvents, though prolonged exposure to air may lead to oxidative degradation. These characteristics underscore the importance of proper chemical handling protocols in industrial settings.

The commercial availability of 4-(4-chloro-2-fluorophenyl)butanal has expanded significantly since 2020, with major chemical suppliers offering it in research quantities. Pricing trends reflect increasing demand, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery. Market analysts note its inclusion in several custom synthesis catalogs as a high-value intermediate for medicinal chemistry programs.

Emerging applications include its use in bioconjugation chemistry, where the aldehyde group facilitates protein labeling through reductive amination. This aligns with current theranostic development trends combining diagnostics and therapeutics. Additionally, its structure-activity relationship (SAR) potential is being explored in catalysis research, particularly for designing ligand frameworks in asymmetric synthesis.

Quality control specifications for 1594516-24-1 typically require ≥95% purity by HPLC analysis, with strict limits on heavy metal contaminants. Advanced purification techniques like preparative chromatography or recrystallization from non-polar solvents are commonly employed to achieve pharmaceutical-grade material. These standards reflect the compound's growing importance in GMP-compliant synthesis workflows.

Future research directions may explore the compound's potential in green chemistry applications, particularly in organocatalysis and solvent-free reactions. Its structural features make it a candidate for developing sustainable synthetic methodologies—a key focus area responding to industry demands for eco-friendly processes. Computational studies of its molecular interactions could further unlock novel applications in materials science and supramolecular chemistry.